Cas no 897471-80-6 (1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one)

1-4-(6-Chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one is a synthetic organic compound featuring a benzothiazole core linked to a piperazine moiety via a pentanone spacer. Its structural design combines a chloro-substituted benzothiazole ring, known for its electron-withdrawing properties, with a flexible alkyl ketone chain, enhancing solubility and reactivity. This compound is of interest in medicinal chemistry and material science due to its potential as a versatile intermediate for heterocyclic synthesis. The chloro group offers a reactive site for further functionalization, while the piperazine ring contributes to conformational flexibility, making it suitable for applications in drug discovery and ligand design. Its well-defined molecular architecture ensures consistent performance in synthetic workflows.
1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one structure
897471-80-6 structure
Product Name:1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one
CAS No:897471-80-6
MF:C16H20ClN3OS
MW:337.86750125885
CID:5485676
Update Time:2025-05-26

1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone, 1-[4-(6-chloro-2-benzothiazolyl)-1-piperazinyl]-
    • 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one
    • Inchi: 1S/C16H20ClN3OS/c1-2-3-4-15(21)19-7-9-20(10-8-19)16-18-13-6-5-12(17)11-14(13)22-16/h5-6,11H,2-4,7-10H2,1H3
    • InChI Key: LRLURLCMZHCHSB-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C2=NC3=CC=C(Cl)C=C3S2)CC1)(=O)CCCC

1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one Pricemore >>

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Additional information on 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one

Comprehensive Overview of 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one (CAS No. 897471-80-6)

The compound 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one (CAS No. 897471-80-6) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a benzothiazole core and a piperazine moiety, this compound is widely explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for highly selective small molecules like 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one has surged due to advancements in precision medicine and computational drug design. The compound’s chloro-substituted benzothiazole group enhances its binding affinity to biological targets, making it a candidate for treating inflammatory and neurodegenerative diseases. This aligns with growing public interest in Alzheimer’s research and anti-aging therapeutics, topics frequently searched in academic and healthcare forums.

The synthesis of CAS No. 897471-80-6 involves multi-step organic reactions, including N-alkylation and cyclocondensation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structural integrity. These methodologies resonate with industry professionals searching for quality control protocols or scale-up strategies in chemical manufacturing.

From an industrial perspective, 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one is also investigated for its potential in crop protection formulations. Its heterocyclic framework exhibits pesticidal properties, addressing the global need for sustainable agriculture solutions—a hot topic among environmentalists and agribusinesses. This dual applicability in pharma and agrochemistry underscores its versatility.

Safety and regulatory compliance are paramount when handling CAS No. 897471-80-6. While not classified as hazardous, proper laboratory practices must be followed to mitigate risks. Researchers often query material safety data sheets (MSDS) and storage conditions for such compounds, reflecting the importance of transparency in chemical management.

In conclusion, 1-4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-ylpentan-1-one represents a compelling case study in modern chemical innovation. Its multifaceted applications and alignment with trending scientific inquiries—such as drug repurposing and green chemistry—make it a subject of enduring relevance. Future studies may further elucidate its mechanistic pathways and commercial viability.

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